Cas no 2137740-33-9 (Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137740-33-9
• MF: C₁₃H₂₄ClNO₄
• MW: 293.78696346283
• CID: 5259258
• Update Time: 2025-05-26

Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C13H24ClNO4/c1-13(2,3)19-12(17)15-9-7-5-4-6-8-11(16)18-10-14/h4-10H2,1-3H3,(H,15,17)
• InChI Key： NWTMLLAKVVIWRE-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)CCCCCCNC(OC(C)(C)C)=O

Additional information on Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137740-33-9): A Comprehensive Overview

Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, identified by its CAS number 2137740-33-9, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acid derivatives and has garnered attention due to its structural complexity and potential biological activities. The presence of both a chloromethyl group and a carbobenzyloxy (Boc) protecting group makes it a versatile intermediate in the synthesis of more complex molecules.

The structural formula of Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester features a heptanoic acid backbone modified with an amino group at the seventh carbon position. This amino group is further functionalized with a carbobenzyloxy (Boc) group, which serves as a protective group in peptide synthesis. Additionally, the compound incorporates a chloromethyl moiety at the terminal position, making it a valuable reagent for introducing amine functionalities into larger molecular frameworks. This unique combination of functional groups enhances its utility in various synthetic pathways.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. The compound Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester has been explored in several research studies due to its potential role as a building block in drug discovery. Its ability to undergo selective reactions with nucleophiles allows for the construction of complex peptidomimetics and other pharmacologically relevant molecules. For instance, researchers have utilized this compound to synthesize analogs of natural peptides that exhibit enhanced stability and bioavailability.

The Boc-protected amino group in Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is particularly useful in peptide coupling reactions. The Boc group prevents unwanted side reactions by shielding the amino group until it is activated for peptide bond formation. This protective strategy is crucial in multi-step synthetic routes where multiple functional groups need to be manipulated without interference. The chloromethyl group further extends the compound's utility by enabling nucleophilic substitution reactions, which can be harnessed to introduce various functional groups into the molecule.

Recent advancements in synthetic chemistry have highlighted the importance of efficient and scalable synthetic routes for pharmaceutical intermediates. The synthesis of Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester has been optimized to achieve high yields and purity levels suitable for industrial applications. Modern techniques such as continuous flow chemistry have been employed to enhance reaction efficiency and reduce waste generation. These innovations align with the broader goals of green chemistry and sustainable manufacturing practices.

The biological activity of derivatives derived from Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester has also been a subject of extensive research. Studies have demonstrated that modifications at the heptanoic acid backbone can influence the pharmacokinetic properties of resulting compounds. For example, incorporating hydrophilic or lipophilic substituents can alter solubility and metabolic stability. Such modifications are critical in designing drugs that exhibit optimal bioavailability and therapeutic efficacy.

In conclusion, Heptanoic acid, 7-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137740-33-9) is a multifunctional compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable intermediate for constructing complex molecules with diverse biological activities. As research continues to evolve，this compound will likely play an increasingly important role in the development of new drugs and therapeutic agents.